Cas no 1478439-63-2 (Methyl 2-(3-aminoazetidin-1-yl)propanoate)

• Product Name: Methyl 2-(3-aminoazetidin-1-yl)propanoate
• CAS No: 1478439-63-2
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD21184965
• CID: 5617004
• PubChem ID: 65249487
• Update Time: 2025-10-23

Methyl 2-(3-aminoazetidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetic acid, 3-amino-α-methyl-, methyl ester
• Methyl 2-(3-aminoazetidin-1-yl)propanoate
• CS-0276674
• EN300-2984739
• AKOS014584068
• 1478439-63-2

• MDL： MFCD21184965
• Inchi： 1S/C7H14N2O2/c1-5(7(10)11-2)9-3-6(8)4-9/h5-6H,3-4,8H2,1-2H3
• InChI Key： ZNEPRNKJSLAGEM-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1CC(C1)N)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 212.7±35.0 °C(Predicted)
• pka: 8.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(3-aminoazetidin-1-yl)propanoate

Recent Advances in the Application of Methyl 2-(3-aminoazetidin-1-yl)propanoate (CAS: 1478439-63-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-(3-aminoazetidin-1-yl)propanoate (CAS: 1478439-63-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and ester functionality, has been increasingly utilized as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of small-molecule inhibitors and modulators targeting various biological pathways. The unique structural features of this compound, including its compact azetidine ring and flexible ester linkage, make it a versatile building block for medicinal chemistry applications.

In a recent publication in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Methyl 2-(3-aminoazetidin-1-yl)propanoate in the synthesis of potent kinase inhibitors. The study revealed that the incorporation of this azetidine-containing fragment into the inhibitor scaffold significantly improved binding affinity and selectivity towards specific kinase targets. The authors attributed this enhancement to the optimal spatial orientation and hydrogen-bonding interactions facilitated by the azetidine ring. Furthermore, the ester group was shown to be amenable to further derivatization, allowing for the introduction of diverse pharmacophores.

Another significant development was reported in ACS Chemical Biology, where Methyl 2-(3-aminoazetidin-1-yl)propanoate was employed as a key intermediate in the construction of novel proteolysis-targeting chimeras (PROTACs). The study demonstrated that the azetidine moiety served as an effective linker between the target-binding warhead and the E3 ligase-recruiting moiety, resulting in compounds with improved cellular permeability and degradation efficiency. This application underscores the growing importance of this compound in the emerging field of targeted protein degradation.

Recent computational studies have also shed light on the conformational preferences of Methyl 2-(3-aminoazetidin-1-yl)propanoate and its derivatives. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling revealed that the azetidine ring adopts a puckered conformation that can influence the overall molecular geometry of derived compounds. These insights are proving valuable in rational drug design efforts, particularly in optimizing the three-dimensional arrangement of pharmacophores in drug candidates.

The synthetic accessibility of Methyl 2-(3-aminoazetidin-1-yl)propanoate has been another focus of recent research. A study in Organic Process Research & Development reported an improved synthetic route to this compound, featuring higher yields and better scalability. The optimized procedure employs cost-effective starting materials and mild reaction conditions, making it more suitable for industrial-scale production. This advancement is particularly important as the demand for this building block continues to grow in pharmaceutical development.

Looking forward, the unique properties of Methyl 2-(3-aminoazetidin-1-yl)propanoate (CAS: 1478439-63-2) position it as a valuable tool in chemical biology and drug discovery. Its applications span from traditional small-molecule drug development to cutting-edge modalities like PROTACs and molecular glues. As research continues to uncover new applications for this versatile compound, its role in pharmaceutical innovation is expected to expand further, potentially leading to breakthrough therapies in various disease areas.